Cas no 2171940-52-4 (2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-1-ylazetidin-3-yl}acetic acid)

• Product Name: 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-1-ylazetidin-3-yl}acetic acid
• CAS No: 2171940-52-4
• MF: C₂₄H₂₇N₃O₄
• MW: 421.488886117935
• CID: 6215726
• PubChem ID: 165597528
• Update Time: 2025-06-08

2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-1-ylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-1-ylazetidin-3-yl}acetic acid
• 2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrrolidin-1-yl]azetidin-3-yl}acetic acid
• EN300-1556716
• 2171940-52-4

• Inchi： 1S/C24H27N3O4/c28-22(29)11-24(14-25-15-24)27-10-9-16(12-27)26-23(30)31-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21,25H,9-15H2,(H,26,30)(H,28,29)
• InChI Key： UREBYWAVLKMWJX-UHFFFAOYSA-N
• SMILES： OC(CC1(CNC1)N1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 421.20015635g/mol
• Monoisotopic Mass: 421.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 90.9Ų

Additional information on 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-1-ylazetidin-3-yl}acetic acid

Compound CAS No 2171940-52-4: 2-{3-[({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-1-yl]azetidin-3-yl}acetic Acid

The compound with CAS No 2171940-52-4, known as 2-{3-[({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrrolidin-1-yl]azetidin-3-yl}acetic acid, is a complex organic molecule with significant potential in the fields of drug delivery, biotechnology, and materials science. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrrolidine ring, and an azetidine moiety. The combination of these structural elements makes it a versatile building block for advanced chemical and biological applications.

The Fmoc group, represented by the term {(9H-fluoren-9-yl)methoxycarbonyl}, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests that it may play a role in controlling the reactivity of the amino group during synthesis or in biological systems. The pyrrolidine ring, denoted by pyrrolidin, adds rigidity and potentially enhances the molecule's stability. Meanwhile, the azetidine moiety, indicated by azetidin, introduces a four-membered ring structure that can influence the compound's pharmacokinetic properties.

Recent studies have highlighted the importance of such compounds in developing novel drug delivery systems. For instance, researchers have explored the use of similar molecules as carriers for targeted drug delivery due to their ability to encapsulate therapeutic agents and release them at specific sites within the body. The acetic acid moiety at the end of the molecule may also contribute to its solubility and bioavailability, making it an attractive candidate for further investigation.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of Fmoc as a protecting group allows for precise control over the reaction sequence, ensuring high yields and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, making it more efficient and scalable.

The application of this compound extends beyond traditional pharmaceuticals. Its structural features make it suitable for use in bioconjugation reactions, where it can serve as a linker between different biomolecules. For example, it has been utilized in the development of antibody-drug conjugates (ADCs), which are increasingly being used in cancer therapy due to their ability to deliver cytotoxic drugs directly to tumor cells while sparing healthy tissue.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds under various conditions. Molecular dynamics simulations have provided insights into the conformational flexibility of this molecule, which is crucial for understanding its interactions with biological targets. These studies have also highlighted potential modifications that could enhance its efficacy in specific applications.

In conclusion, the compound with CAS No 2171940-52-4 represents a significant advancement in organic synthesis and has opened new avenues for research in drug delivery and bioconjugation. Its unique structure and functional groups make it a valuable tool for scientists working on innovative solutions in healthcare and materials science.